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Compound of Interest

Compound Name: 6-Nitroisoindolin-1-one

Cat. No.: B012580 Get Quote

For Immediate Release

Shanghai, China – December 23, 2025 – This technical guide provides an in-depth overview of

6-Nitroisoindolin-1-one, a heterocyclic organic compound of interest to researchers,

scientists, and professionals in the field of drug development. This document outlines its

chemical identity, key data, and insights into its synthesis and potential biological significance.

Core Chemical Data
6-Nitroisoindolin-1-one, a derivative of the isoindolinone scaffold, is distinguished by a nitro

group at the 6th position of the isoindoline ring system. This substitution is significant as the

isoindolinone core is a recognized privileged structure in medicinal chemistry, appearing in a

variety of biologically active compounds.[1][2] The presence of a nitro group can also

profoundly influence a molecule's pharmacological properties.[3]
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Property Value Reference

CAS Number 110568-64-4 [4][5][6]

Molecular Formula C₈H₆N₂O₃ [4][5][7]

Molecular Weight 178.14 g/mol [5]

Appearance Brown powder [7]

Melting Point
253 °C (decomposed)

(Predicted)
[5]

Boiling Point 487.5±45.0 °C (Predicted) [5]

Density 1.449±0.06 g/cm³ (Predicted) [5]

pKa 12.56±0.20 (Predicted) [5]

Synthesis and Methodologies
While specific, detailed contemporary experimental protocols for the synthesis of 6-
Nitroisoindolin-1-one are not readily available in recent literature, the synthesis of the parent

isoindolinone scaffold is well-documented. Modern synthetic routes to isoindolinones are

diverse and include methods such as:

Reductive C-N coupling and intramolecular amidation of 2-carboxybenzaldehyde with

amines.

Metal-free photoredox-catalyzed radical addition-cyclization of o-alkynylated benzamides.

Palladium-catalyzed aminocarbonylation of Blaise reaction intermediates.

Nickel-catalyzed reductive dicarbofunctionalization of enamides.

A general conceptual workflow for the synthesis of a substituted isoindolinone, adaptable for

the 6-nitro derivative, is presented below. This typically involves the cyclization of a suitably

substituted benzene derivative.
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Caption: Conceptual workflow for the synthesis of 6-Nitroisoindolin-1-one.

Potential Applications in Drug Development
The isoindolinone framework is a cornerstone in the development of various therapeutic

agents, exhibiting a wide range of biological activities including anticancer, anti-inflammatory,

and antimicrobial properties.[2] The introduction of a nitro group can modulate the electronic

properties of the molecule, potentially enhancing its interaction with biological targets or

altering its metabolic profile.

While direct biological studies on 6-Nitroisoindolin-1-one are limited, its structural similarity to

other biologically active nitro-aromatic compounds and isoindolinone derivatives suggests

potential areas of investigation. For instance, various nitro-containing compounds have been

explored for their efficacy as anticancer and antimicrobial agents.[3] Furthermore, isoindolinone

derivatives have been investigated as inhibitors of various enzymes, highlighting the

therapeutic potential of this chemical class.
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A logical workflow for the preliminary biological evaluation of a novel compound like 6-
Nitroisoindolin-1-one is outlined below.
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Caption: A typical workflow for the biological evaluation of a new chemical entity.

Conclusion
6-Nitroisoindolin-1-one represents a chemical entity with potential for further investigation in

the realms of medicinal chemistry and drug discovery. While detailed experimental and

biological data for this specific compound are not extensively published, the known importance
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of the isoindolinone scaffold and the influence of the nitro functional group provide a strong

rationale for its synthesis and evaluation. This guide serves as a foundational resource for

researchers embarking on the study of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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